Cas no 2679808-76-3 (rac-tert-butyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate
• CAS No: 2679808-76-3
• MF: C₁₁H₁₉BrFNO₂
• MW: 296.176466226578
• CID: 5631243
• PubChem ID: 165939086
• Update Time: 2023-09-09

rac-tert-butyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679808-76-3
• EN300-28289425
• rac-tert-butyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate

• Inchi： 1S/C11H19BrFNO2/c1-9(2,3)16-8(15)14-6-10(4,12)11(5,13)7-14/h6-7H2,1-5H3/t10-,11-/m1/s1
• InChI Key： CSTHVWRXJXUINF-GHMZBOCLSA-N
• SMILES： Br[C@]1(C)CN(C(=O)OC(C)(C)C)C[C@@]1(C)F

Computed Properties

• Exact Mass: 295.05832g/mol
• Monoisotopic Mass: 295.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų